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Compound of Interest

Compound Name:
4-(2-Methyl-4-

nitrophenyl)morpholine

Cat. No.: B1278214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in this document is intended for use by qualified

professionals and is based on the best available data at the time of publication. The

toxicological and safety properties of "4-(2-Methyl-4-nitrophenyl)morpholine" have not been

fully investigated. This guide should be used as a supplementary resource to, not a

replacement for, a comprehensive risk assessment conducted by qualified personnel.

Introduction
4-(2-Methyl-4-nitrophenyl)morpholine is a substituted morpholine derivative with potential

applications in medicinal chemistry and drug development. As with any novel chemical entity, a

thorough understanding of its safety profile and proper handling procedures is paramount to

ensure the well-being of laboratory personnel and the integrity of research. This technical guide

provides a summary of the available safety data, recommended handling protocols, and a

representative experimental workflow for its synthesis.

Hazard Identification and Classification
While a comprehensive, officially endorsed Safety Data Sheet (SDS) for 4-(2-Methyl-4-
nitrophenyl)morpholine is not publicly available, data from chemical suppliers provides a

preliminary hazard assessment. The following GHS classification is based on information for a
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structurally related compound and should be considered provisional pending a complete

toxicological evaluation.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

GHS Pictograms:

alt text

Signal Word:Warning

Precautionary Statements:
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P304+P340

IF INHALED: Remove victim to

fresh air and keep comfortable

for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON CENTER or

doctor/physician if you feel

unwell.

P330 Rinse mouth.
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P332+P313
If skin irritation occurs: Get

medical advice/attention.

P337+P313
If eye irritation persists: Get

medical advice/attention.

P362+P364
Take off contaminated clothing

and wash it before reuse.

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Physical and Chemical Properties
Limited data is available for the physical and chemical properties of 4-(2-Methyl-4-
nitrophenyl)morpholine.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C₁₁H₁₄N₂O₃

Molecular Weight 222.24 g/mol

Appearance Light yellow to yellow powder

Storage Temperature 2-8°C

Handling and Storage
Given the potential hazards, stringent adherence to safe laboratory practices is essential when

handling 4-(2-Methyl-4-nitrophenyl)morpholine.
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Personal Protective Equipment (PPE)
Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.

Skin Protection: A lab coat, long-sleeved clothing, and chemical-resistant gloves (e.g., nitrile)

should be worn.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If dust or aerosols are generated, a NIOSH-approved respirator with

an appropriate particulate filter is recommended.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Handle the substance in a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage
Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

First-Aid Measures
Table 3: First-Aid Procedures
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Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Experimental Protocol: Representative Synthesis
A detailed experimental protocol for the synthesis of 4-(2-Methyl-4-nitrophenyl)morpholine is

not readily available in the public domain. However, a plausible synthetic route can be inferred

from the synthesis of analogous compounds, such as 4-(4-nitrophenyl)thiomorpholine. The

following is a representative, hypothetical protocol based on a nucleophilic aromatic

substitution reaction.

Reaction Scheme:

1-Fluoro-2-methyl-4-nitrobenzene + Morpholine → 4-(2-Methyl-4-nitrophenyl)morpholine

Materials and Reagents:

1-Fluoro-2-methyl-4-nitrobenzene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1278214?utm_src=pdf-body
https://www.benchchem.com/product/b1278214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Morpholine

Triethylamine (or another suitable base)

Acetonitrile (or another suitable solvent)

Ethyl acetate

Deionized water

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-

fluoro-2-methyl-4-nitrobenzene in acetonitrile.

Add morpholine and triethylamine to the reaction mixture.

Heat the mixture to reflux and stir for several hours. Monitor the reaction progress using an

appropriate analytical technique (e.g., TLC or LC-MS).

Once the reaction is complete, allow the mixture to cool to room temperature.

Add deionized water to the reaction mixture.

Extract the aqueous layer with ethyl acetate.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Filter the mixture and remove the solvent under reduced pressure to yield the crude product.

Purify the crude product by a suitable method, such as recrystallization or column

chromatography.

Note: This is a generalized procedure and should be optimized for safety and yield through a

proper risk assessment and small-scale trial runs.
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Visualizations

4-(2-Methyl-4-nitrophenyl)morpholine

Potential Hazards

Required Personal Protective Equipment

Chemical Substance

Harmful if swallowed Harmful in contact with skinHarmful if inhaled Causes skin irritation Causes serious eye irritationMay cause respiratory irritation

Lab Coat

General Handling

Chemical-Resistant GlovesFume Hood / Respirator Safety Goggles

Click to download full resolution via product page

Caption: GHS Hazard Communication Flowchart.
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1. Combine Reactants
(1-Fluoro-2-methyl-4-nitrobenzene,

Morpholine, Base, Solvent)

2. Heat and Stir
(Reflux)

3. Aqueous Workup
(Add water, Extract with Ethyl Acetate)

4. Dry Organic Layer
(Anhydrous Sodium Sulfate)

5. Solvent Removal
(Rotary Evaporation)

6. Purify Product
(Recrystallization or Chromatography)

Pure 4-(2-Methyl-4-nitrophenyl)morpholine

Click to download full resolution via product page

To cite this document: BenchChem. [Technical Guide: Safety and Handling of 4-(2-Methyl-4-
nitrophenyl)morpholine]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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